Cas no 56436-99-8 (4-Bromo-2-fluorotoluene)

4-Bromo-2-fluorotoluene structure
4-Bromo-2-fluorotoluene structure
Product Name:4-Bromo-2-fluorotoluene
CAS No:56436-99-8
MF:C7H6BrF
MW:189.024944782257
CID:2950965
Update Time:2023-08-09

4-Bromo-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

    • 2-氟-4-溴-甲苯
    • 4-Bromo-2-fluorotoluene
    • 4-Bromo-2-fluoro-1-methylbenzene
    • 2-Fluoro-4-bromotoluene
    • Benzene, 4-bromo-2-fluoro-1-methyl-
    • 4-BROMO-2-FLUORO-1-METHYL-BENZENE
    • 2-fluoro-4-bromo toluene
    • 4-bromo-2-fluoro-toluene
    • 4- Bromo-2-fluorotoluene
    • 3-fluoro-4-methylbromobenzene
    • 1-Bromo-3-fluoro-4-methylbenzene
    • BCP24545
    • 4-Bromo-2-fluoro-1-methylbenzene #
    • AS0024
    • 2-fluoro-4-bromo-toluene Mol Download
    • 2-Butene-1,4-diamine, N1,N1-dibutyl-2-ethyl-N4,N4-dimethyl-, (E)- (9CI)
    • Inchi: 1S/C7H6BrF/c1-5-2-3-6(8)4-7(5)9/h2-4H,1H3
    • InChI Key: YZFVUQSAJMLFOZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0
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